Cas no 206658-81-3 (2-Amino-6-chloro-4-pyrimidinol hydrate)

• Product Name: 2-Amino-6-chloro-4-pyrimidinol hydrate
• CAS No: 206658-81-3
• MF: C₄H₆ClN₃O₂
• MW: 163.562339305878
• MDL: MFCD00149407
• CID: 910234
• PubChem ID: 135445674
• Update Time: 2025-04-19

2-Amino-6-chloro-4-pyrimidinol hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloro-4-pyrimidinol hydrate
• 2-AMINO-6-CHLORO-4-PYRIMIDINOL HYDRATE, 95
• 2-AMINO-6-CHLORO-4-PYRIMIDINOL MONOHYDRATE
• 4(1H)-Pyrimidinone,2-amino-6-chloro-,hydrate (9CI)
• NS00079775
• 2-Amino-6-chloro-4-pyrimidinol H2O
• 2-Amino-6-chloropyrimidin-4-ol hydrate
• 206658-81-3
• 2-Amino-4-chloro-6-hydroxypyrimidine monohydrate
• MFCD00149407
• AKOS015892470
• CS-0206690
• 2-Amino-6-chloropyrimidin-4(1H)-one hydrate(1:x)
• 2-Amino-6-chloro-4-pyrimidinol, monohydrate
• 410530-71-1
• DTXSID40512753
• SB55636
• 2-amino-4-chloro-1H-pyrimidin-6-one;hydrate
• SCHEMBL9836997
• BS-25021
• 2-Amino-6-chloro-4-pyrimidinol hydrate, 98%
• A873158
• SCHEMBL190313
• 2-Amino-6-chloro-4-pyrimidinol hydrate,95
• 2-Amino-6-chloropyrimidin-4(1H)-one--water (1/1)
• A10454

• MDL： MFCD00149407
• Inchi： 1S/C4H4ClN3O.H2O/c5-2-1-3(9)8-4(6)7-2;/h1H,(H3,6,7,8,9);1H2
• InChI Key： KBQIJULVUFJCMD-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(N)=N1)=O.O

Computed Properties

• Exact Mass: 163.01500
• Monoisotopic Mass: 145.004289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: Not available
• Density: 1.79
• Melting Point: 252 °C (dec.)(lit.)
• Boiling Point: 259.1°Cat760mmHg
• Flash Point: 110.5°C
• PSA: 81.26000
• LogP: 0.93470
• Solubility: Not available

2-Amino-6-chloro-4-pyrimidinol hydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25